Cas no 106556-34-7 (Thiazolium,3-[4-[(2R)-2-[(methoxycarbonyl)oxy]-3-[[(octadecylamino)carbonyl]oxy]propoxy]butyl]-,iodide (9CI))

• Product Name: Thiazolium,3-[4-[(2R)-2-[(methoxycarbonyl)oxy]-3-[[(octadecylamino)carbonyl]oxy]propoxy]butyl]-,iodide (9CI)
• CAS No: 106556-34-7
• MF: C₃₁H₅₇IN₂O₆S
• MW: 712.763561010361
• CID: 175045
• PubChem ID: 129364
• Update Time: 2025-04-19

Thiazolium,3-[4-[(2R)-2-[(methoxycarbonyl)oxy]-3-[[(octadecylamino)carbonyl]oxy]propoxy]butyl]-,iodide (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazolium,3-[4-[(2R)-2-[(methoxycarbonyl)oxy]-3-[[(octadecylamino)carbonyl]oxy]propoxy]butyl]-,iodide (9CI)
• 3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl th iazolium iodide
• Thiazolium,3-[4-[(2R)-2-[(methoxycarbonyl)oxy]-3-[[(octadecylamino)carbonyl]oxy]propoxy]butyl]...
• 3-[4-({(2R)-2-[(methoxycarbonyl)oxy]-3-[(octadecylcarbamoyl)oxy]propyl}oxy)butyl]-1,3-thiazol-3-ium iodide
• Ro 19-3704
• 3-(4-(2-((Methoxycarbonyl)oxy)-3-((octadecylcarbamoyl)oxy)propoxy)butyl)thiazolium
• Ro 193704
• Thiazolium, 3-(4-(2-((methoxycarbonyl)oxy)-3-(((octadecylamino)carbonyl)oxy)propoxy)butyl)-, iodide, (R)-
• Ro-19-3704
• 106556-34-7
• methyl [(2R)-1-(octadecylcarbamoyloxy)-3-[4-(1,3-thiazol-3-ium-3-yl)butoxy]propan-2-yl] carbonate;iodide
• SCHEMBL9117189
• Ro-193704
• 3-4(R)-2-(Methoxycarbonyl)oxy-3-(octadecylcarbamoyl)oxypropoxybutyl thiazolium iodide

• Inchi： 1S/C31H56N2O6S.HI/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-32-30(34)38-27-29(39-31(35)36-2)26-37-24-20-19-22-33-23-25-40-28-33;/h23,25,28-29H,3-22,24,26-27H2,1-2H3;1H/t29-;/m1./s1
• InChI Key： GSTGDOUYFDTTBP-XXIQNXCHSA-N
• SMILES： [I-].S1C=C[N+](=C1)CCCCOC[C@H](COC(NCCCCCCCCCCCCCCCCCC)=O)OC(=O)OC

Computed Properties

• Exact Mass: 654.8517
• Monoisotopic Mass: 712.298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 30
• Complexity: 598
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 89.04